3,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-4-isoxazolecarboxamide

• IUPAC Name: 3,5-dimethyl-N-[1-(oxolan-2-yl)ethyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C12H18N2O3/c1-7(10-5-4-6-16-10)13-12(15)11-8(2)14-17-9(11)3/h7,10H,4-6H2,1-3H3,(H,13,15)
• InChI Key: JYVXTLDEXZYELT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC(C)C2CCCO2
• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol

Description

3,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-4-isoxazolecarboxamide is a synthetic compound with potential applications in scientific research. It is commonly referred to as A-84543 and belongs to the isoxazolecarboxamide family of compounds. A-84543 is a potent and selective agonist of the alpha-7 nicotinic acetylcholine receptor (α7nAChR), which is a ligand-gated ion channel that is widely expressed in the central nervous system.

Mechanism of Action

A-84543 binds to the α7nAChR and activates the receptor by causing a conformational change that allows the influx of positively charged ions, such as calcium and sodium, into the cell. This influx of ions leads to the activation of downstream signaling pathways that are important for neuronal function and survival.
Biochemical and Physiological Effects:
A-84543 has been shown to have a number of biochemical and physiological effects, including the modulation of synaptic plasticity, the enhancement of learning and memory, and the reduction of inflammation. In addition, A-84543 has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using A-84543 in scientific research is its high potency and selectivity for the α7nAChR. This allows for precise manipulation of the receptor without affecting other receptor subtypes. However, one limitation of using A-84543 is its relatively short half-life, which requires frequent dosing in animal models.

Future Directions

There are a number of future directions for the use of A-84543 in scientific research. One potential application is in the development of therapeutics for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. A-84543 has also been shown to have potential applications in the treatment of inflammation and autoimmune diseases. In addition, further studies are needed to better understand the role of the α7nAChR in synaptic plasticity and learning and memory.

Scientific Research Applications

The α7nAChR is involved in a variety of physiological processes, including synaptic plasticity, learning and memory, and inflammation. A-84543 has been shown to have potential therapeutic applications in a number of disease states, including Alzheimer's disease, schizophrenia, and inflammation. In addition, A-84543 has been used as a tool compound to study the role of the α7nAChR in various physiological processes.